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For Researchers, Scientists, and Drug Development Professionals

Introduction
Ketodieldrin, a significant metabolite of the organochlorine pesticide dieldrin, presents a

continued area of interest for environmental scientists, toxicologists, and drug development

professionals. Understanding its physical and chemical properties is paramount for predicting

its environmental fate, bioaccumulation potential, and toxicological profile. This technical guide

provides a detailed overview of the known physicochemical characteristics of Ketodieldrin,

outlines standard experimental protocols for their determination, and illustrates its primary

metabolic pathway.

Core Physicochemical Properties
Ketodieldrin, also known as 12-Ketodieldrin, is a solid substance characterized by its high

molecular weight and chlorinated structure. While specific experimental data for several of its

physical properties are not readily available in public literature, its fundamental chemical

identifiers have been established.

Table 1: Chemical Identification of Ketodieldrin
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Property Value Source

IUPAC Name

(1aR,2R,2aS,3S,6R,6aR,7S,7

aS)-rel-3,4,5,6,9,9-Hexachloro-

1a,2,2a,3,6,6a,7,7a-octahydro-

2,7:3,6-dimethanonaphth[2,3-

b]oxiren-8-one

N/A

CAS Number 52745-99-0 [1][2]

Molecular Formula C₁₂H₆Cl₆O₂ [1]

Molecular Weight 394.89 g/mol [1]

Synonyms 12-Ketodieldrin, WL 42170 N/A

Table 2: Physical and Chemical Properties of Ketodieldrin
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Property Experimental Value Notes

Melting Point Data not available

General methods for

determination are outlined in

OECD Test Guideline 102.[3]

Boiling Point Data not available

General methods for

determination are outlined in

OECD Test Guideline 103.

Water Solubility Data not available

As a highly chlorinated organic

compound, solubility is

expected to be low. General

methods for determination are

outlined in OECD Test

Guideline 105.

Vapor Pressure Data not available

Expected to be low due to high

molecular weight. General

methods for determination are

outlined in OECD Test

Guideline 104.

Octanol-Water Partition

Coefficient (log Kow)
Data not available

Expected to be high, indicating

a potential for

bioaccumulation. General

methods for determination are

outlined in OECD Test

Guideline 107.

Metabolic Pathway: Formation from Dieldrin
Ketodieldrin is a primary metabolite of dieldrin, formed through an oxidation reaction. This

biotransformation is a critical aspect of dieldrin's toxicology and persistence in biological

systems.

The metabolic conversion of dieldrin to Ketodieldrin is primarily catalyzed by the cytochrome

P450 monooxygenase system, a superfamily of enzymes predominantly found in the liver. This

enzymatic process involves the oxidation of the dieldrin molecule.
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Metabolic conversion of Dieldrin to Ketodieldrin.

Experimental Protocols
While specific experimental data for many of Ketodieldrin's properties are lacking,

standardized methods are well-established for their determination. The following outlines the

principles of the relevant Organisation for Economic Co-operation and Development (OECD)

Test Guidelines.

Determination of Melting Point (OECD Test Guideline
102)
This guideline describes various methods for determining the melting point of a substance,

including the capillary method, hot-stage apparatus, and differential scanning calorimetry

(DSC). For a crystalline solid like Ketodieldrin, the capillary method is a common approach.

Principle: A small, powdered sample of the substance is packed into a capillary tube and

heated in a controlled manner. The temperature at which the substance is observed to melt

is recorded as the melting point.

Apparatus: Melting point apparatus with a heating block or liquid bath, capillary tubes, and a

calibrated thermometer or temperature sensor.

Procedure (Capillary Method):

A small amount of the finely powdered test substance is introduced into a capillary tube,

which is then sealed at one end.

The capillary tube is placed in the heating block of the melting point apparatus.

The temperature is raised at a slow, controlled rate (e.g., 1-2 °C per minute) near the

expected melting point.
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The temperatures at which melting begins and is complete are recorded.

Determination of Water Solubility (OECD Test Guideline
105)
This guideline provides two primary methods for determining water solubility: the column

elution method for substances with low solubility and the flask method for substances with

higher solubility. Given Ketodieldrin's expected low solubility, the column elution method would

be more appropriate.

Principle: A saturated solution of the test substance in water is produced, and the

concentration of the substance in the aqueous phase is determined by a suitable analytical

method.

Apparatus: Constant temperature bath, analytical balance, pH meter, and an appropriate

analytical instrument (e.g., Gas Chromatograph with Mass Spectrometer - GC-MS).

Procedure (Flask Method):

An excess amount of the test substance is added to a flask containing purified water.

The flask is agitated at a constant temperature for a sufficient period to reach equilibrium

(typically 24-48 hours).

The solution is then centrifuged or filtered to remove undissolved particles.

The concentration of Ketodieldrin in the clear aqueous phase is quantified using a

validated analytical method like GC-MS.

Determination of the Partition Coefficient (n-
octanol/water) (OECD Test Guideline 107)
The octanol-water partition coefficient (Kow) is a measure of a chemical's lipophilicity and is a

key parameter for assessing bioaccumulation potential. The shake-flask method is a common

technique for its determination.
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Principle: The test substance is dissolved in a mixture of n-octanol and water, and the

mixture is shaken until equilibrium is reached. The concentration of the substance in each

phase is then measured.

Apparatus: Centrifuge, mechanical shaker, analytical balance, and a suitable analytical

instrument (e.g., GC-MS).

Procedure (Shake-Flask Method):

A known amount of Ketodieldrin is added to a mixture of pre-saturated n-octanol and

water in a separatory funnel.

The funnel is shaken vigorously for a set period and then allowed to stand for the phases

to separate. Centrifugation may be used to aid separation.

Aliquots are taken from both the n-octanol and water layers.

The concentration of Ketodieldrin in each phase is determined analytically.

The Kow is calculated as the ratio of the concentration in the n-octanol phase to the

concentration in the aqueous phase.

Analytical Determination by Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a powerful analytical technique for the separation, identification, and quantification of

organochlorine compounds like Ketodieldrin.
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General workflow for GC-MS analysis.

A general protocol would involve:

Sample Extraction: Extraction of Ketodieldrin from the sample matrix (e.g., water, soil,

biological tissue) using an appropriate organic solvent.

Cleanup: Removal of interfering co-extractives using techniques like solid-phase extraction

(SPE) or gel permeation chromatography (GPC).

GC Separation: Injection of the cleaned-up extract into a gas chromatograph equipped with a

capillary column (e.g., HP-5ms). The oven temperature is programmed to separate the

components of the mixture based on their boiling points and interactions with the stationary

phase.
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MS Detection: As compounds elute from the GC column, they enter the mass spectrometer.

They are ionized (typically by electron impact), and the resulting fragments are separated by

their mass-to-charge ratio, providing a unique mass spectrum for identification and

quantification.

Conclusion
Ketodieldrin remains a compound of significant scientific interest due to its formation from the

persistent pesticide dieldrin. While a complete experimental dataset of its physical and

chemical properties is not yet available, this guide consolidates the current knowledge and

provides a framework for the experimental determination of these crucial parameters. The

elucidation of its metabolic pathway from dieldrin is key to understanding its toxicokinetics.

Further research to determine the missing experimental values for Ketodieldrin's

physicochemical properties is essential for a more comprehensive risk assessment and for the

development of potential remediation or therapeutic strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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